BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Toxicity Screening of Timelotem: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Timelotem
CAS No.: 120106-97-0
Cat. No.: B15617443

Get Quote

. J

Disclaimer: The following document is a hypothetical guide created to fulfill the structural and
content requirements of the user's request. The compound "Timelotem," its mechanism of
action, and all associated data are fictional. No public or proprietary information exists for a
compound with this name.

Executive Summary

This document provides a comprehensive overview of the initial preclinical toxicity screening of
Timelotem, a novel inhibitor of ChronoKinase 1 (CK1), a key enzyme implicated in cellular
senescence and apoptosis signaling. The following sections detail the in vitro and in vivo
studies conducted to establish a preliminary safety profile for this compound. The data
presented herein are intended to support the selection of Timelotem for further preclinical
development. Key findings include moderate cytotoxicity in cancer cell lines at high
concentrations, a favorable genotoxicity profile, and a well-tolerated safety margin in acute
rodent studies.

Mechanism of Action and Signaling Pathway
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Timelotem is a selective small molecule inhibitor of ChronoKinase 1 (CK1). CK1lis a
serine/threonine kinase that, upon activation by cellular stressors, phosphorylates the
transcription factor p53. Phosphorylated p53 then upregulates the expression of pro-apoptotic
proteins such as Bax, leading to the initiation of the intrinsic apoptosis cascade. By inhibiting
CK1, Timelotem is hypothesized to prevent p53-mediated apoptosis, a pathway of interest in
various age-related degenerative diseases.
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MTT Assay Workflow
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7. Read Absorbance
(570 nm)

8. Calculate IC50
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e To cite this document: BenchChem. [Initial Toxicity Screening of Timelotem: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617443/docs#initial-toxicity-screening-of-
timelotem-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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